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Compound of Interest

Compound Name: N-Boc-piperazine-d4

Cat. No.: B13445510 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling N-Boc-piperazine-d4 in a

laboratory setting. The procedures outlined are designed for implementation by trained

research, scientific, and drug development professionals to ensure a safe laboratory

environment.

N-Boc-piperazine-d4 is a deuterated analog of N-Boc-piperazine.[1][2] While specific safety

data for the deuterated form is limited, the safety precautions are based on the known hazards

of N-Boc-piperazine and related piperazine derivatives. N-Boc-piperazine is considered a

hazardous substance, known to cause skin and eye irritation, as well as potential respiratory

irritation.[3][4]

Key Safety and Physical Properties
A summary of the known physical and chemical properties of the non-deuterated N-Boc-

piperazine is provided below. These properties are expected to be very similar for N-Boc-
piperazine-d4.
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Property Value

Molecular Formula C₉H₁₄D₄N₂O₂

Molecular Weight 190.28 g/mol [1]

Appearance
White to yellowish crystalline powder[5] or solid.

[3]

Melting Point 43 - 49 °C (109.4 - 120.2 °F)[5][6]

Boiling Point 258 °C (496.4 °F) at 760 mmHg[5]

Flash Point > 110 °C (> 230 °F)[6]

Solubility Does not mix well with water.[3]

Stability Stable under normal conditions.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure when handling N-Boc-
piperazine-d4. The following equipment should be used:[8]

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[9]

Protects against splashes and

airborne particles.[8]

Hand Protection
Nitrile rubber gloves (>0.11

mm thickness).

Provides a barrier against skin

contact.[8]

Body Protection
A lab coat or chemical-

resistant apron.[8]

Prevents contamination of

personal clothing.[8]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter.[8]

Necessary when working

outside of a certified chemical

fume hood or if dust or

aerosols may be generated.[8]

Operational Plan: Safe Handling Procedures
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Adherence to a strict operational workflow is critical to ensure safety during the handling of N-
Boc-piperazine-d4.

Step-by-Step Handling Protocol:
Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][8]

Ensure that a safety shower and eyewash station are readily accessible.[8][10]

Assemble all necessary PPE and inspect it for any damage.[8]

Handling:

Don all required PPE as specified in the table above.

Avoid generating dust or aerosols.[8] Use care when transferring the solid.

Keep containers securely sealed when not in use.[3]

Avoid contact with incompatible materials such as strong oxidizing agents and strong

acids.[3][9]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][8]

In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[8] Seek immediate medical attention.[8]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[8] Seek medical attention if irritation persists.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Workflow Diagram
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Safe Handling Workflow for N-Boc-piperazine-d4
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Caption: A stepwise workflow for the safe handling of N-Boc-piperazine-d4.
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Disposal Plan
Proper disposal of N-Boc-piperazine-d4 and any associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Place excess or spilled N-Boc-piperazine-d4 into a clean, dry, sealable, and clearly

labeled container for chemical waste.[3]

Contaminated consumables (e.g., gloves, weighing paper, pipette tips) should also be

collected in a designated, sealed container for hazardous waste.

Liquid Waste:

Solutions containing N-Boc-piperazine-d4 should be collected in a designated, sealed,

and properly labeled solvent waste container.

Do not pour any solutions containing this compound down the drain.[11]

Keep chlorinated and non-chlorinated solvent waste streams separate.[12]

Deuterated Nature:

While the deuteration does not change the chemical reactivity or primary hazards, it is

good practice to label the waste container as containing a deuterated compound for

informational purposes for the waste disposal facility.

Disposal Procedure
Segregation: Collect all waste materials contaminated with N-Boc-piperazine-d4 separately

from general laboratory waste.

Labeling: Clearly label all waste containers with the full chemical name ("N-Boc-piperazine-
d4"), the approximate amount, and any other components in the waste mixture.
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Storage: Store sealed waste containers in a designated, well-ventilated, and secondary

containment area while awaiting pickup.

Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations for hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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